molecular formula C12H11N5 B8324994 3-(6-Methylamino-pyrimidin-4-ylamino)-benzonitrile

3-(6-Methylamino-pyrimidin-4-ylamino)-benzonitrile

Cat. No.: B8324994
M. Wt: 225.25 g/mol
InChI Key: SFBKVDDETIAQHE-UHFFFAOYSA-N
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Description

3-(6-Methylamino-pyrimidin-4-ylamino)-benzonitrile is a useful research compound. Its molecular formula is C12H11N5 and its molecular weight is 225.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H11N5

Molecular Weight

225.25 g/mol

IUPAC Name

3-[[6-(methylamino)pyrimidin-4-yl]amino]benzonitrile

InChI

InChI=1S/C12H11N5/c1-14-11-6-12(16-8-15-11)17-10-4-2-3-9(5-10)7-13/h2-6,8H,1H3,(H2,14,15,16,17)

InChI Key

SFBKVDDETIAQHE-UHFFFAOYSA-N

Canonical SMILES

CNC1=CC(=NC=N1)NC2=CC=CC(=C2)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of (6-chloro-pyrimidin-4-yl)-methylamine (1.44 g, 10 mmol), 3-amino-benzonitrile. (1.18 g, 10 mmol), 2-propanol (10 mL) and conc. HCl (0.45 mL, ˜5 mmol) is stirred for 36 h at 90° C. After cooling to room temperature, CH3OH is added and the reaction mixture is basified with conc. aqueous ammonia solution. The precipitate which forms upon addition of H2O is filtered off, washed with H2O and dried in vacuo to afford the title compound.
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